tert-Butyl 1-amino-2-methyl-8-azaspiro[4.5]decane-8-carboxylate

• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol
• IUPAC Name: tert-butyl 4-amino-3-methyl-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C15H28N2O2/c1-11-5-6-15(12(11)16)7-9-17(10-8-15)13(18)19-14(2,3)4/h11-12H,5-10,16H2,1-4H3
• InChI Key: RHVPGXXRAZSFRE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(C1N)CCN(CC2)C(=O)OC(C)(C)C

Description

tert-Butyl 1-amino-2-methyl-8-azaspiro[45]decane-8-carboxylate is a complex organic compound with a unique spirocyclic structure

Preparation Methods

The synthesis of tert-Butyl 1-amino-2-methyl-8-azaspiro[4.5]decane-8-carboxylate typically involves multi-step organic reactions. One common method includes the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal . The reaction conditions often require controlled temperatures and specific catalysts to ensure the desired product yield.

Chemical Reactions Analysis

tert-Butyl 1-amino-2-methyl-8-azaspiro[4.5]decane-8-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the amino group, using reagents like alkyl halides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

tert-Butyl 1-amino-2-methyl-8-azaspiro[4.5]decane-8-carboxylate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-Butyl 1-amino-2-methyl-8-azaspiro[4.5]decane-8-carboxylate involves its interaction with molecular targets such as enzymes or receptors. The spirocyclic structure allows it to fit into specific binding sites, potentially inhibiting or activating biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

tert-Butyl 1-amino-2-methyl-8-azaspiro[4.5]decane-8-carboxylate can be compared with similar compounds like:

• tert-Butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-Butyl (4S)-4-amino-1-methyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-Butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

These compounds share similar spirocyclic structures but differ in functional groups, which can affect their reactivity and applications The uniqueness of tert-Butyl 1-amino-2-methyl-8-azaspiro[4